COX-1 Inhibition vs. Plantanone A
In the same ovine COX-1 assay system, plantanone B (compound 2) inhibited COX-1 with an IC50 of 21.78 ± 0.20 μM, which is 1.53-fold more potent than the structurally simpler plantanone A (compound 1; IC50 = 33.37 ± 0.28 μM) [1]. The positive control celecoxib exhibited an IC50 of 9.00 ± 0.60 μM [1]. At a single concentration of 50 μM, plantanone B achieved 76.18% COX-1 inhibition versus 62.56% for plantanone A [1].
| Evidence Dimension | Ovine COX-1 inhibition IC50 |
|---|---|
| Target Compound Data | IC50 = 21.78 ± 0.20 μM; 50 μM inhibition = 76.18 ± 0.62% |
| Comparator Or Baseline | Plantanone A: IC50 = 33.37 ± 0.28 μM, 50 μM inhibition = 62.56 ± 0.56%; Celecoxib: IC50 = 9.00 ± 0.60 μM |
| Quantified Difference | Plantanone B is 1.53-fold more potent than plantanone A (IC50 ratio: 33.37/21.78 = 1.53); +13.62 percentage points inhibition at 50 μM |
| Conditions | Ovine COX-1 enzyme assay; all compounds tested at multiple concentrations; n = 3; mean ± S.D. (He et al., RSC Adv. 2018) |
Why This Matters
For COX-1-focused anti-inflammatory screens, plantanone B provides a >50% potency advantage over its in-class congener plantanone A, enabling lower working concentrations and potentially reducing solvent-related assay interference.
- [1] He, J.-W.; Yang, L.; Mu, Z.-Q.; Zhu, Y.-Y.; Zhong, G.-Y.; Liu, Z.-Y.; Zhou, Q.-G.; Cheng, F. Anti-inflammatory and antioxidant activities of flavonoids from the flowers of Hosta plantaginea. RSC Adv. 2018, 8, 18175–18179. View Source
